(E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
1-cyclopentyl-3-[5-[(E)-3-phenylprop-2-enoyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]urea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2S/c26-19(11-10-15-6-2-1-3-7-15)25-13-12-17-18(14-25)28-21(23-17)24-20(27)22-16-8-4-5-9-16/h1-3,6-7,10-11,16H,4-5,8-9,12-14H2,(H2,22,23,24,27)/b11-10+ | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDWWAWHEMLRHKF-ZHACJKMWSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)NC2=NC3=C(S2)CN(CC3)C(=O)C=CC4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(C1)NC(=O)NC2=NC3=C(S2)CN(CC3)C(=O)/C=C/C4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea is a novel derivative that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various biological models, and relevant case studies.
Chemical Structure and Properties
The compound features a thiazolo[5,4-c]pyridine core substituted with a cinnamoyl group and a cyclopentylurea moiety. Its unique structure is believed to contribute significantly to its biological properties.
Research indicates that thiazolo[5,4-c]pyridine derivatives can modulate various biological pathways:
- Inhibition of 11β-HSD1 : This enzyme is crucial in the conversion of cortisone to cortisol in adipose tissue. Inhibition can lead to improved adipocyte function and reduced insulin resistance, which is beneficial in metabolic syndrome contexts .
- Anti-fibrotic Activity : Compounds similar to (E)-1-(5-cinnamoyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-cyclopentylurea have shown promise in inhibiting collagen synthesis in hepatic stellate cells (HSCs), potentially offering therapeutic avenues for conditions like liver fibrosis .
Efficacy Studies
Several studies have evaluated the efficacy of this compound and its analogs:
| Study | Model | IC50 (μM) | Effect Observed |
|---|---|---|---|
| Study 1 | HSC-T6 Cells | 45.69 | Inhibition of COL1A1 expression |
| Study 2 | Adipocytes | Not specified | Improved lipid metabolism |
| Study 3 | Fibrosis Model | Not specified | Reduced collagen deposition |
These studies suggest that the compound may exhibit significant anti-fibrotic and metabolic effects.
Case Studies
- Anti-Fibrotic Effects : In a controlled study involving HSC-T6 cells, the compound demonstrated a marked reduction in collagen type I alpha 1 (COL1A1) protein expression. This was assessed using ELISA methods and correlated with reduced hydroxyproline levels in cell culture media .
- Metabolic Improvement : Research indicated that derivatives of the thiazolo[5,4-c]pyridine structure improved adipocyte differentiation and function by modulating key adipose tissue genes involved in lipid metabolism and insulin signaling pathways .
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares key features of the target compound with its closest analog from literature:
Key Observations :
- The cyclopentylurea substituent replaces the amino group, introducing hydrogen-bond donor/acceptor sites that may improve receptor interaction specificity.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
